Cas no 141459-53-2 (1-Tert-butyl-3-methyl-1H-pyrazol-5-amine)
1-Tert-butyl-3-methyl-1H-pyrazol-5-amine is a pyrazole derivative featuring a tert-butyl group at the 1-position and a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for constructing complex molecular frameworks. The amine functionality at the 5-position allows for further derivatization, enabling the introduction of diverse substituents. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise structural control.
141459-53-2 structure
Product Name:1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
CAS No:141459-53-2
MF:C8H15N3
MW:153.224801301956
MDL:MFCD00122731
CID:101644
PubChem ID:737200
Update Time:2025-10-22
1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butyl)-3-methyl-1H-pyrazol-5-amine
- 1-(tert-Butyl)-3-methyl-1H-pyrazol-5-ylamine
- 1H-Pyrazol-5-amine,1-(1,1-dimethylethyl)-3-methyl-
- 2-TERT-BUTYL-5-METHYL-2H-PYRAZOL-3-YL AMINE
- 2-tert-butyl-5-methylpyrazol-3-amine
- 5-Amino-1-t-butyl-3-methylpyrazole
- C8H15N3
- 1-(1,1-dimethylethyl)-3-methyl-1H-pyrazol-5-amine
- 1-(tert-butyl)-3-methylpyrazole-5-ylamine
- 1H-Pyrazol-5-amine,1-(1,1-dimethylethyl)-3-methyl
- 1-tert-butyl-3-methyl pyrazol-5-ylamine
- 1-tert-butyl-3-methyl-1H-pyrazol-5-amine
- 5-amino-1-tert-butyl-3-methylpyrazole
- 5-amino-3-methyl-1-tert-butylpyrazole
- 5-Methyl-2-tert-butyl-2H-pyrazol-3-ylamine
- 1H-Pyrazol-5-amine, 1-(1,1-dimethylethyl)-3-methyl-
- butylmethylpyrazolylamine
- Enamine_002453
- ChemDiv2_003007
- SCHEM
- 1-(tert.butyl)-3-methyl-1H-pyrazole-5-ylamine
- SY060720
- HMS1377I15
- A851528
- HMS1400P11
- CS-D0481
- DTXSID10353195
- FT-0680686
- EN300-41235
- [1-(tert-Butyl)-3-methyl-1H-pyrazol-5-yl]amine
- MFCD00122731
- Z56822975
- 1-tert.-butyl-3-methyl-1H-pyrazol-5-ylamine
- AM9895
- J-503661
- AKOS000156955
- SCHEMBL399615
- 5-amino-1-t-butyl-3-methylpyrazole, AldrichCPR
- CMPRMWFPGYBHTQ-UHFFFAOYSA-N
- AB91332
- 8W-0280
- 5-Amino-1-(tert-butyl)-3-methyl-1H-pyrazole
- 2-tert-Butyl-5-methyl-2H-pyrazol-3-ylamine
- 141459-53-2
- 2-tert-Butyl-5-methyl-pyrazol-3-amine
- DB-063376
- 1-Tert-butyl-3-methyl-1H-pyrazol-5-amine
-
- MDL: MFCD00122731
- Inchi: 1S/C8H15N3/c1-6-5-7(9)11(10-6)8(2,3)4/h5H,9H2,1-4H3
- InChI Key: CMPRMWFPGYBHTQ-UHFFFAOYSA-N
- SMILES: N1(C(=CC(C)=N1)N)C(C)(C)C
Computed Properties
- Exact Mass: 153.12700
- Monoisotopic Mass: 153.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.2
- Topological Polar Surface Area: 43.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 65-67°C
- Boiling Point: 259.7±20.0 ºC (760 Torr),
- Flash Point: 110.9±21.8 ºC,
- Refractive Index: 1.532
- Solubility: Slightly soluble (6 g/l) (25 º C),
- PSA: 43.84000
- LogP: 2.10990
- Solubility: Not determined
1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Security Information
- Hazard Category Code: 36/37/38-25
- Safety Instruction: S26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Safety Term:S26-36/37/39
- Risk Phrases:R36/37/38
1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019323-5g |
2-tert-Butyl-5-methyl-2H-pyrazol-3-yl amine |
141459-53-2 | 97% | 5g |
£160.00 | 2022-03-01 | |
| Fluorochem | 019323-10g |
2-tert-Butyl-5-methyl-2H-pyrazol-3-yl amine |
141459-53-2 | 97% | 10g |
£271.00 | 2022-03-01 | |
| Fluorochem | 019323-25g |
2-tert-Butyl-5-methyl-2H-pyrazol-3-yl amine |
141459-53-2 | 97% | 25g |
£562.00 | 2022-03-01 | |
| Chemenu | CM106943-250mg |
2-tert-butyl-5-methylpyrazol-3-amine |
141459-53-2 | 95+% | 250mg |
$60 | 2021-08-06 | |
| Chemenu | CM106943-1g |
2-tert-butyl-5-methylpyrazol-3-amine |
141459-53-2 | 95+% | 1g |
$119 | 2021-08-06 | |
| Chemenu | CM106943-5g |
2-tert-butyl-5-methylpyrazol-3-amine |
141459-53-2 | 95+% | 5g |
$477 | 2021-08-06 | |
| Chemenu | CM106943-250mg |
2-tert-butyl-5-methylpyrazol-3-amine |
141459-53-2 | 95+% | 250mg |
$60 | 2022-09-03 | |
| Chemenu | CM106943-1g |
2-tert-butyl-5-methylpyrazol-3-amine |
141459-53-2 | 95+% | 1g |
$119 | 2022-09-03 | |
| Chemenu | CM106943-5g |
2-tert-butyl-5-methylpyrazol-3-amine |
141459-53-2 | 95%+ | 5g |
$66 | 2023-03-06 | |
| Apollo Scientific | OR33296-1g |
1-tert-Butyl-3-methyl-1H-pyrazol-5-amine |
141459-53-2 | 98+% | 1g |
£17.00 | 2025-03-21 |
1-Tert-butyl-3-methyl-1H-pyrazol-5-amine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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